Cas no 1118787-47-5 (1-tert-butyl-6-cyclopropyl-3-methyl-pyrazolo[3,4-b]pyridine-4-carboxylic acid)

1-tert-Butyl-6-cyclopropyl-3-methyl-pyrazolo[3,4-b]pyridine-4-carboxylic acid is a pyrazolopyridine derivative with a carboxylic acid functional group, offering versatility in medicinal chemistry and pharmaceutical research. Its tert-butyl and cyclopropyl substituents enhance steric and electronic properties, potentially improving binding affinity and metabolic stability in drug design. The methyl group at the 3-position further modulates reactivity and selectivity. This compound serves as a valuable intermediate for synthesizing biologically active molecules, particularly kinase inhibitors or other heterocyclic-targeted therapeutics. Its well-defined structure allows for precise modifications, making it useful in structure-activity relationship (SAR) studies. High purity and consistent synthesis protocols ensure reliability for research applications.
1-tert-butyl-6-cyclopropyl-3-methyl-pyrazolo[3,4-b]pyridine-4-carboxylic acid structure
1118787-47-5 structure
Product Name:1-tert-butyl-6-cyclopropyl-3-methyl-pyrazolo[3,4-b]pyridine-4-carboxylic acid
CAS No:1118787-47-5
MF:C15H19N3O2
MW:273.330263376236
CID:4572212
Update Time:2025-10-29

1-tert-butyl-6-cyclopropyl-3-methyl-pyrazolo[3,4-b]pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-tert-butyl-6-cyclopropyl-3-methyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid
    • 1-tert-butyl-6-cyclopropyl-3-methyl-pyrazolo[3,4-b]pyridine-4-carboxylic acid
    • Inchi: 1S/C15H19N3O2/c1-8-12-10(14(19)20)7-11(9-5-6-9)16-13(12)18(17-8)15(2,3)4/h7,9H,5-6H2,1-4H3,(H,19,20)
    • InChI Key: ICILRPWQMYTXTM-UHFFFAOYSA-N
    • SMILES: C12N(C(C)(C)C)N=C(C)C1=C(C(O)=O)C=C(C1CC1)N=2

1-tert-butyl-6-cyclopropyl-3-methyl-pyrazolo[3,4-b]pyridine-4-carboxylic acid Security Information

1-tert-butyl-6-cyclopropyl-3-methyl-pyrazolo[3,4-b]pyridine-4-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B811828-25mg
1-tert-Butyl-6-cyclopropyl-3-methyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic Acid
1118787-47-5
25mg
$ 50.00 2022-06-06
TRC
B811828-50mg
1-tert-Butyl-6-cyclopropyl-3-methyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic Acid
1118787-47-5
50mg
$ 95.00 2022-06-06
TRC
B811828-250mg
1-tert-Butyl-6-cyclopropyl-3-methyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic Acid
1118787-47-5
250mg
$ 320.00 2022-06-06
Chemenu
CM475578-250mg
1-tert-butyl-6-cyclopropyl-3-methyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid
1118787-47-5 95%+
250mg
$188 2023-01-04
Chemenu
CM475578-500mg
1-tert-butyl-6-cyclopropyl-3-methyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid
1118787-47-5 95%+
500mg
$334 2023-01-04
Chemenu
CM475578-1g
1-tert-butyl-6-cyclopropyl-3-methyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid
1118787-47-5 95%+
1g
$466 2023-01-04
Enamine
EN300-41407-0.05g
1-tert-butyl-6-cyclopropyl-3-methyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid
1118787-47-5 95.0%
0.05g
$66.0 2025-02-19
Enamine
EN300-41407-0.1g
1-tert-butyl-6-cyclopropyl-3-methyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid
1118787-47-5 95.0%
0.1g
$98.0 2025-02-19
Enamine
EN300-41407-0.25g
1-tert-butyl-6-cyclopropyl-3-methyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid
1118787-47-5 95.0%
0.25g
$142.0 2025-02-19
Enamine
EN300-41407-0.5g
1-tert-butyl-6-cyclopropyl-3-methyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid
1118787-47-5 95.0%
0.5g
$271.0 2025-02-19

Additional information on 1-tert-butyl-6-cyclopropyl-3-methyl-pyrazolo[3,4-b]pyridine-4-carboxylic acid

Comprehensive Overview of 1-tert-butyl-6-cyclopropyl-3-methyl-pyrazolo[3,4-b]pyridine-4-carboxylic acid (CAS No. 1118787-47-5)

The compound 1-tert-butyl-6-cyclopropyl-3-methyl-pyrazolo[3,4-b]pyridine-4-carboxylic acid (CAS No. 1118787-47-5) is a highly specialized heterocyclic molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. With its unique pyrazolo[3,4-b]pyridine core, this compound serves as a versatile scaffold for the development of novel therapeutic agents. Researchers are particularly interested in its potential applications in targeting kinase inhibitors, anti-inflammatory agents, and metabolic disorder treatments, aligning with current trends in precision medicine and personalized healthcare.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for 1-tert-butyl-6-cyclopropyl-3-methyl-pyrazolo[3,4-b]pyridine-4-carboxylic acid?". The synthesis typically involves multi-step organic reactions, including cyclization, alkylation, and carboxylation, with the tert-butyl and cyclopropyl groups playing critical roles in modulating the molecule's steric and electronic properties. Recent advancements in green chemistry have also explored catalytic methods to improve yield and reduce environmental impact, addressing the growing demand for sustainable pharmaceutical production.

The structural features of this compound, particularly its carboxylic acid moiety, make it an excellent candidate for further derivatization. Many researchers investigate its salt formation and esterification potential to enhance bioavailability, a key focus area in modern drug development. Discussions on platforms like ResearchGate often highlight its compatibility with prodrug strategies, which are increasingly relevant for improving patient compliance in chronic disease management.

In the context of computational chemistry and AI-driven drug discovery, 1-tert-butyl-6-cyclopropyl-3-methyl-pyrazolo[3,4-b]pyridine-4-carboxylic acid has been studied for its molecular docking properties. Its rigid bicyclic system and strategically placed substituents allow for selective interactions with biological targets, making it a subject of interest in virtual screening studies. This aligns with the pharmaceutical industry's shift toward in silico methods to accelerate lead optimization.

From an analytical perspective, the characterization of this compound involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods are crucial for confirming the regioisomeric purity of the pyrazolo[3,4-b]pyridine system, a common query among quality control specialists. The compound's stability under various pH conditions is another trending topic, particularly for formulators working on oral dosage forms.

The patent landscape surrounding 1118787-47-5 reveals its inclusion in several intellectual property filings related to JAK/STAT pathway inhibitors and autoimmune disease therapies. This connection to high-value therapeutic areas explains the compound's commercial relevance and the frequent searches for "suppliers of 1-tert-butyl-6-cyclopropyl-3-methyl-pyrazolo[3,4-b]pyridine-4-carboxylic acid" across chemical procurement platforms.

Emerging research directions explore the compound's potential in combination therapies, particularly in oncology applications where its kinase modulation properties may synergize with immunotherapies. Such investigations respond to the growing emphasis on multi-target drug discovery in complex disease treatment paradigms. The methyl group at position 3 and the cyclopropyl substitution at position 6 are frequently modified in structure-activity relationship (SAR) studies to optimize target engagement.

Environmental fate studies of this compound have gained attention due to increased regulatory scrutiny on pharmaceutical pollutants. Its biodegradation pathways and ecotoxicological profile are subjects of active research, reflecting the industry's commitment to green pharmacy principles. These aspects are particularly relevant to manufacturers seeking REACH compliance for their chemical inventories.

In formulation science, the carboxylic acid functionality presents both challenges and opportunities. Recent forum discussions highlight innovative approaches to overcome its potential poor solubility through nanocrystal technology or co-crystallization techniques. Such advancements address the persistent industry challenge of translating promising active pharmaceutical ingredients (APIs) into viable dosage forms.

The compound's role in fragment-based drug design (FBDD) represents another cutting-edge application. Its moderate molecular weight and balanced lipophilicity make it an attractive starting point for lead generation campaigns. This application aligns with pharmaceutical companies' strategies to build diverse compound libraries for high-throughput screening.

As the scientific community continues to explore 1-tert-butyl-6-cyclopropyl-3-methyl-pyrazolo[3,4-b]pyridine-4-carboxylic acid, its importance as a chemical building block becomes increasingly evident. The compound exemplifies how strategic incorporation of sterically hindered groups (tert-butyl) and strain-inducing motifs (cyclopropyl) can create valuable molecular diversity for drug discovery pipelines targeting 21st-century therapeutic challenges.

Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent